Cas no 2034498-12-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 2034498-12-7
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5351765
• Update Time: 2025-10-22

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(isochroman-3-ylmethyl)-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-methoxy-N,1-dimethylpyrazole-4-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H21N3O3/c1-19(17(21)15-10-20(2)18-16(15)22-3)9-14-8-12-6-4-5-7-13(12)11-23-14/h4-7,10,14H,8-9,11H2,1-3H3
• InChI Key： PHPNYDMJSWVUPT-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2CC1CN(C)C(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: 1.4
• Topological Polar Surface Area: 56.6

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide

Introduction to N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 2034498-12-7)

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034498-12-7, represents a unique structural motif that combines elements of heterocyclic chemistry with potential biological activity. The presence of a benzopyran core and a pyrazole moiety suggests a rich chemical space for interaction with biological targets, making it an intriguing subject for further investigation.

The benzopyran scaffold is well-known for its presence in various natural products and pharmaceuticals, often contributing to the bioactivity of these molecules through its ability to engage in multiple non-covalent interactions with biological targets. In particular, the 3,4-dihydro-1H-2-benzopyran system is known to exhibit properties that are conducive to binding to proteins and enzymes, which has been exploited in the design of drugs targeting neurological and cardiovascular diseases. The incorporation of this motif into the compound under discussion may thus enhance its potential as a therapeutic agent.

The pyrazole ring is another key structural feature of this compound, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl-1H-pyrazole-4-carboxamide, and it is widely recognized for its role in medicinal chemistry due to its versatility and ability to modulate biological pathways. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in this compound, including the methoxy and dimethyl groups on the pyrazole ring, further tailors its pharmacological profile, potentially enhancing its binding affinity and selectivity for certain biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in understanding how the structural features of N-(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-3-methoxy-N,1-dimethyl)-1H-pyrazole)-4-carboxamide interact with biological receptors. For instance, studies have shown that the benzopyran core can adopt multiple conformations that allow it to fit into specific pockets within target proteins, while the pyrazole moiety can form hydrogen bonds and π-stacking interactions that further stabilize the binding.

The methoxy group on the pyrazole ring is particularly noteworthy as it can influence both the electronic properties of the molecule and its solubility in biological media. This group can participate in hydrogen bonding interactions with polar residues on biological targets, thereby enhancing the compound's ability to bind effectively. Additionally, the dimethyl groups provide steric bulk that can help orient the molecule correctly within the binding site.

In terms of synthetic chemistry, N-(3S)-N-(methylcarbamoyl)-N-(pyrrolidinylmethyl)-azetidinone represents a challenging but rewarding target for organic synthesis. The synthesis of complex heterocyclic systems like this one requires careful planning and execution to ensure high yields and purity. Recent methodologies have focused on developing more efficient and sustainable synthetic routes that minimize waste and maximize atom economy. These advancements have not only improved the accessibility of such compounds but also opened up new possibilities for their application in drug discovery.

The potential applications of this compound extend across multiple therapeutic areas. Given its structural similarity to known bioactive molecules, it is reasonable to hypothesize that it may exhibit similar pharmacological effects. For example, analogs of benzopyran-pyrazole hybrids have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Similarly, this compound could be explored for its potential anti-inflammatory or anticancer properties.

One particularly exciting aspect of studying compounds like this is their potential for structure-based drug design. By understanding how these molecules interact with biological targets at a molecular level, researchers can make informed modifications to improve their efficacy and reduce side effects. High-resolution structures obtained from X-ray crystallography or NMR spectroscopy provide invaluable insights into these interactions, allowing chemists to fine-tune their designs.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have become indispensable for predicting the behavior of such compounds in vivo. These simulations can help identify optimal dosages, predict metabolic pathways, and assess potential toxicity profiles before expensive experimental trials are conducted.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like N-[(3S)-N-(methylcarbamoyl)-N-(pyrrolidinylmethyl)-azetidinone] will undoubtedly play a crucial role in developing next-generation treatments. Their unique combination of structural features makes them versatile tools for exploring biological processes at a molecular level.

In conclusion,N-[(3S)-N-(methylcarbamoyl)-N-(pyrrolidinylmethyl)-azetidinone] represents an exciting opportunity for both academic research and industrial development. Its complex structure offers rich possibilities for interaction with biological systems while presenting challenges that drive innovation in synthetic chemistry. As our understanding of these molecules grows through interdisciplinary collaboration between chemists,biochemists,and computer scientists,the door opens wider toward novel therapeutics that could improve human health significantly.